Cas no 110115-07-6 (Calpain Inhibitor II)

• Product Name: Calpain Inhibitor II
• CAS No: 110115-07-6
• MF: C₁₉H₃₅N₃O₄S
• MW: 401.563904047012
• CID: 204759
• PubChem ID: 121855
• Update Time: 2025-06-07

Calpain Inhibitor II Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,N-acetyl-L-leucyl-N-[(1S)-1-formyl-3-(methylthio)propyl]-
• CALPAIN INHIBITOR II
• AC-LEU-LEU-L-METHIONINAL
• Ac-Leu-Leu-Met-al
• AC-LEU-LEU-MET-ALDEHYDE
• AC-LEU-LEU-MET-CHO
• AC-LEU-LEU-METHIONINAL
• AC-LLM-CHO
• ALLM
• N-ACETYL-LEU-LEU-MET-CHO
• N-AC-LEU-LEU-METHIONINAL
• CI 2
• Calp II
• SUAM 312
• DTXSID90911499
• N-Acetylleucyl-leucyl-methininal
• Q27107457
• N-Acetyl-L-leucyl-L-leucyl-L-methioninal
• 2-[(1-Hydroxyethylidene)amino]-N-(1-hydroxy-4-methyl-1-{[4-(methylsulfanyl)-1-oxobutan-2-yl]imino}pentan-2-yl)-4-methylpentanimidic acid
• Calpain inhibitor 2
• ALLM (Calpain Inhibitor)
• AKOS040741088
• ALLM - CAS 110115-07-6
• N-Allm
• N-acetylleucyl-leucyl-methioninal
• Ac-Leu-Leu-Methional; ALLM
• 110115-07-6
• N-Acetyl-L-leucyl-N-(1-formyl-3-mercaptopropyl)-L-leucinamide (S)
• BDBM50421409
• SCHEMBL2162504
• (S)-2-acetamido-4-methyl-N-((S)-4-methyl-1-((S)-4-(methylthio)-1-oxobutan-2-ylamino)-1-oxopentan-2-yl)pentanamide
• SUAM-312
• 1D8SBU367Z
• HY-118355
• UNII-1D8SBU367Z
• L-Leucinamide, N-acetyl-L-leucyl-N-(1-formyl-3-(methylthio)propyl)-, (S)-
• CS-0065741
• Ac-Leu-Leu-Met-H
• L-LEUCINAMIDE, N-ACETYL-L-LEUCYL-N-((1S)-1-FORMYL-3-(METHYLTHIO)PROPYL)-
• (2S)-2-acetamido-4-methyl-N-[(2S)-4-methyl-1-[[(2S)-4-methylsulfanyl-1-oxobutan-2-yl]amino]-1-oxopentan-2-yl]pentanamide
• CHEMBL318779
• CCG-207842
• CHEBI:7209
• (2S)-2-acetamido-N-[(1S)-1-[[(1S)-1-formyl-3-methylsulfanyl-propyl]carbamoyl]-3-methyl-butyl]-4-methyl-pentanamide
• Cpi(2)
• Calpain Inhibitor II, powder
• N-Acetyl-leu-leu-methioninal
• G12173
• Calpain Inhibitor II

• MDL： MFCD00065506
• Inchi： 1S/C19H35N3O4S/c1-12(2)9-16(20-14(5)24)19(26)22-17(10-13(3)4)18(25)21-15(11-23)7-8-27-6/h11-13,15-17H,7-10H2,1-6H3,(H,20,24)(H,21,25)(H,22,26)/t15-,16-,17-/m0/s1
• InChI Key： RJWLAIMXRBDUMH-ULQDDVLXSA-N
• SMILES： S(C)CC[C@@H](C=O)NC([C@H](CC(C)C)NC([C@H](CC(C)C)NC(C)=O)=O)=O

Computed Properties

• Exact Mass: 401.23500
• Monoisotopic Mass: 401.23482778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 2.2
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: White or off white odourless powder
• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• PSA: 129.67000
• LogP: 2.67760
• Solubility: Soluble in ethanol

Calpain Inhibitor II Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3-10
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides